Cas no 1807159-10-9 (Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate)

• Product Name: Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate
• CAS No: 1807159-10-9
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5011088
• Update Time: 2025-05-24

Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate

• Inchi： 1S/C13H13F2NO2/c1-3-11-8(6-12(17)18-2)4-9(13(14)15)5-10(11)7-16/h4-5,13H,3,6H2,1-2H3
• InChI Key： UHKFIKPUWHELLD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(CC)=C(C=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate

Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate (CAS No. 1807159-10-9)

Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate, with the CAS registry number 1807159-10-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethyl group, and an ethyl substituent attached to a phenyl ring, further linked to an acetate ester moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate in the development of advanced materials, particularly in the synthesis of high-performance polymers. Researchers have explored its ability to act as a building block for constructing lightweight, high-strength composites, which are increasingly sought after in aerospace and automotive industries. The presence of the cyano group and the difluoromethyl group contributes to enhanced mechanical properties and thermal stability, making this compound a promising candidate for next-generation materials.

In the realm of medicinal chemistry, this compound has shown potential as a lead molecule for drug discovery. The cyano group is known to exhibit biological activity, while the difluoromethyl group can modulate pharmacokinetic properties such as solubility and bioavailability. Recent research has focused on its ability to inhibit specific enzymes associated with neurodegenerative diseases, offering new avenues for therapeutic intervention. These findings underscore the importance of further investigation into its pharmacological profile.

The synthesis of Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the phenyl ring through Friedel-Crafts alkylation, followed by precise substitution reactions to introduce the cyano and difluoromethyl groups. The use of advanced catalysts has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

From an environmental perspective, there is growing interest in understanding the ecological impact of this compound. Studies have shown that its degradation products are relatively non-toxic to aquatic life under controlled conditions. However, further research is required to assess its long-term effects in natural ecosystems, particularly in light of its increasing industrial use.

In conclusion, Methyl 3-cyano-5-difluoromethyl-2-ethylphenylacetate (CAS No. 1807159-10-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations.